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Compound of Interest

Compound Name: TTT 3002

Cat. No.: B15578886 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
TTT-3002 is a potent and orally active FMS-like tyrosine kinase 3 (FLT3) inhibitor.[1][2] It has

demonstrated significant activity against activating mutations of FLT3, such as the D835Y

mutation, with an IC50 value of 0.2 nM.[1][2] This compound is a critical tool for research in

acute myeloid leukemia (AML), where FLT3 mutations are prevalent.[1][2] Proper preparation

of a stock solution is the first and a critical step for reliable and reproducible experimental

results in both in vitro and in vivo studies. This document provides a detailed protocol for the

preparation, storage, and handling of TTT-3002 stock solutions.

Quantitative Data Summary
For ease of reference, the key quantitative data for TTT-3002 are summarized in the table

below.
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Property Value Source

Molecular Weight 465.50 g/mol [1]

Molecular Formula C27H23N5O3 [2]

Appearance White solid powder [2]

Purity >98% [2]

IC50 (FLT3) 0.2 nM [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (Solvent) -80°C for up to 1 year [1]

Experimental Protocols
Materials

TTT-3002 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile polypropylene conical tubes (1.5 mL, 15 mL, 50 mL)

Sterile filtered pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and gloves

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of TTT-3002 in DMSO, a

common solvent for this compound. For cell-based assays, it is recommended to prepare a

stock solution that is at least 1000 times more concentrated than the final working

concentration to minimize the effect of the solvent on the cells.[1]
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Pre-weighing Preparation: Before opening the vial, briefly centrifuge the TTT-3002 powder to

ensure all the material is at the bottom.

Calculating the Required Amount of DMSO: To prepare a 10 mM stock solution, use the

following formula:

Volume of DMSO (μL) = (Weight of TTT-3002 (mg) / 465.50 g/mol ) * 100,000

Example: For 1 mg of TTT-3002: Volume of DMSO (μL) = (1 mg / 465.50 g/mol ) * 100,000 =

214.8 μL

Dissolving the Compound: a. Carefully add the calculated volume of anhydrous DMSO to the

vial containing the TTT-3002 powder. b. Tightly cap the vial and vortex thoroughly for 1-2

minutes to dissolve the powder. c. If the solution is not clear, brief sonication in a water bath

may be used to aid dissolution. Visually inspect the solution to ensure it is clear and free of

particulates.

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in

sterile polypropylene tubes. This will prevent repeated freeze-thaw cycles which can degrade

the compound. b. Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. c. Store the aliquots at -80°C for long-term storage (up to 1

year).[1]

Protocol for Preparing an In Vivo Formulation
For animal studies, a specific formulation is often required to ensure bioavailability and

minimize solvent toxicity. The following is a suggested formulation for oral administration.

Prepare a concentrated stock solution of TTT-3002 in DMSO (e.g., 40 mg/mL) as described

in the previous protocol.

For the final formulation, take 50 μL of the DMSO stock solution.

Add 300 μL of PEG300 and mix well until the solution is clear.

Add 50 μL of Tween 80 and mix well until the solution is clear.

Finally, add 600 μL of sterile Saline, PBS, or ddH2O and mix thoroughly.
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This formulation should be prepared fresh for each use. If the solution appears as a

suspension, it should be used immediately.

Note on Solvent Concentration for In Vivo Studies: For administration to mice, the

concentration of DMSO should generally be kept below 10%. For sensitive mouse strains, such

as nude or transgenic mice, the DMSO concentration should be kept below 2%.[1] It is always

recommended to perform a solvent-negative control experiment.
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Start: TTT-3002 Powder

Calculate required volume of DMSO

1

Add DMSO to powder

2

Vortex/Sonicate to dissolve

3

Visually inspect for clarity

4

Aliquot into single-use tubes

5

Store at -80°C

6

End: 10 mM Stock Solution

7
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of TTT-
3002 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578886#how-to-prepare-ttt-3002-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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